Cas no 1803589-69-6 (methyl 3-amino-4-(4-chlorophenyl)butanoate hydrochloride)

• Product Name: methyl 3-amino-4-(4-chlorophenyl)butanoate hydrochloride
• CAS No: 1803589-69-6
• MDL: MFCD28505923
• CID: 4617643
• PubChem ID: 122199361
• Update Time: 2025-06-12

methyl 3-amino-4-(4-chlorophenyl)butanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-4-(4-chlorophenyl)butanoate hydrochloride

• MDL： MFCD28505923

Additional information on methyl 3-amino-4-(4-chlorophenyl)butanoate hydrochloride

Introduction to Methyl 3-amino-4-(4-chlorophenyl)butanoate Hydrochloride (CAS No. 1803589-69-6)

Methyl 3-amino-4-(4-chlorophenyl)butanoate hydrochloride, identified by its CAS number 1803589-69-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in academic and industrial settings.

The molecular structure of methyl 3-amino-4-(4-chlorophenyl)butanoate hydrochloride consists of a butanoate backbone with an amino group at the third carbon and a 4-chlorophenyl moiety at the fourth carbon. This unique arrangement suggests possible interactions with biological targets, which has led to its investigation in various therapeutic contexts. The hydrochloride salt form enhances the solubility and stability of the compound, making it more amenable for use in biochemical assays and drug development processes.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders, inflammation, and cancer. The structural features of methyl 3-amino-4-(4-chlorophenyl)butanoate hydrochloride align well with the pharmacophores that have shown promise in these areas. For instance, the presence of an amino group and a chlorinated aromatic ring can potentially interact with enzymes and receptors involved in these pathways.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. Researchers have been exploring its utility in constructing derivatives that exhibit enhanced pharmacological properties. The flexibility offered by the butanoate side chain allows for modifications that could fine-tune binding affinities and selectivity, which are critical factors in drug design.

Recent studies have begun to unravel the biological activity of methyl 3-amino-4-(4-chlorophenyl)butanoate hydrochloride. Initial experiments have suggested that it may possess anti-inflammatory properties by interacting with specific cytokine pathways. Additionally, its structural similarity to known bioactive compounds has prompted investigations into its potential role in treating neurological conditions. The chlorophenyl group, in particular, has been associated with compounds that exhibit neuroprotective effects, further validating its exploration as a lead molecule.

The synthesis of methyl 3-amino-4-(4-chlorophenyl)butanoate hydrochloride presents both challenges and opportunities for synthetic chemists. The need for precise functional group manipulation requires advanced synthetic techniques, but the potential rewards are substantial. Researchers have employed various strategies, including multi-step organic synthesis and catalytic processes, to achieve high yields and purity. These efforts are crucial for ensuring that subsequent biological evaluations are conducted on high-quality material.

The pharmacokinetic profile of any compound is a critical consideration in its development as a therapeutic agent. Preliminary data on methyl 3-amino-4-(4-chlorophenyl)butanoate hydrochloride suggest that it may exhibit favorable solubility and metabolic stability, which are essential for effective drug delivery. Further studies are needed to fully characterize its absorption, distribution, metabolism, and excretion (ADME) properties. These insights will guide dosing regimens and formulation strategies.

In conclusion, methyl 3-amino-4-(4-chlorophenyl)butanoate hydrochloride (CAS No. 1803589-69-6) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset in the quest for new treatments for various diseases. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in drug discovery and development pipelines.